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Compound of Interest

Compound Name: Puromycin Hydrochloride

Cat. No.: B1679873 Get Quote

Puromycin hydrochloride is a potent aminonucleoside antibiotic derived from the bacterium

Streptomyces alboniger. It is a widely utilized tool in molecular biology and cell biology

research, primarily as a selective agent for cells expressing the puromycin resistance gene

(pac) and as a protein synthesis inhibitor. This guide provides an in-depth overview of its

chemical properties, structure, mechanism of action, and common experimental protocols for

researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
Puromycin hydrochloride is a white to off-white crystalline solid.[1][2] Its chemical and

physical properties are summarized in the table below, providing a comprehensive reference

for its use in experimental settings.
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Property Value Citations

Molecular Formula C₂₂H₂₉N₇O₅ · 2HCl [1]

Molecular Weight 544.43 g/mol [1][3]

CAS Number 58-58-2 [1][4]

Appearance
White to off-white

powder/crystalline solid
[1][2][3]

Melting Point
168-170 °C (dihydrochloride)

175.5-177 °C (free base)
[2][5]

pKa 6.8, 7.2 [4][5]

UV/Vis Maximum λmax: 217, 276 nm

Purity ≥98% [1]

Solubility

Water: 50 mg/mL[5][6][7]

DMSO: 10-100 mg/mL[8][9]

Methanol: 10 mg/mL[6][10]

Ethanol: ~1 mg/mL[8] PBS (pH

7.2): ≥10 mg/mL[8]

[5][6][7][8][9][10]

Storage and Stability

Store at -20°C.[1][4] Stable for

at least 4 years as a solid.[10]

Stock solutions should be

stored at -20°C and are stable

for at least one month.[4][7]

[1][4][7][10]

Chemical Structure
Puromycin's structure is comprised of three key components: a 6-dimethylaminopurine base, a

3'-amino-3'-deoxyribose sugar, and a p-methoxyphenylalanine moiety. This unique structure,

particularly its resemblance to the 3' end of an aminoacyl-tRNA, is fundamental to its biological

activity.

Caption: Chemical structure of Puromycin.
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Mechanism of Action: Protein Synthesis Inhibition
Puromycin is a potent inhibitor of protein synthesis in both prokaryotic and eukaryotic cells.[4]

[11] Its mechanism of action stems from its structural mimicry of the 3' end of aminoacyl-tRNA.

[11][12] This allows it to enter the A (aminoacyl) site of the ribosome during translation.

Once in the A site, the ribosome's peptidyl transferase center catalyzes the formation of a

peptide bond between the nascent polypeptide chain (in the P site) and the amino group of

puromycin.[12] This results in the premature termination of translation and the release of a C-

terminal puromycylated polypeptide.[11][13] Unlike a legitimate aminoacyl-tRNA, the puromycin

molecule contains a stable amide bond instead of an ester bond, which prevents further

elongation and leads to the dissociation of the truncated polypeptide from the ribosome.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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